Cas no 2228155-85-7 ((3-Methyl-2-nitrophenyl)methanesulfonyl fluoride)

• Product Name: (3-Methyl-2-nitrophenyl)methanesulfonyl fluoride
• CAS No: 2228155-85-7
• MF: C₈H₈FNO₄S
• MW: 233.216824531555
• CID: 6433887
• PubChem ID: 165640065
• Update Time: 2025-05-22

(3-Methyl-2-nitrophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-1990610
• (3-methyl-2-nitrophenyl)methanesulfonyl fluoride
• 2228155-85-7
• (3-Methyl-2-nitrophenyl)methanesulfonyl fluoride

• Inchi： 1S/C8H8FNO4S/c1-6-3-2-4-7(5-15(9,13)14)8(6)10(11)12/h2-4H,5H2,1H3
• InChI Key： ZVCQDOCIONARMW-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C)C=1[N+](=O)[O-])(=O)(=O)F

Computed Properties

• Exact Mass: 233.01580707g/mol
• Monoisotopic Mass: 233.01580707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.3Ų

Additional information on (3-Methyl-2-nitrophenyl)methanesulfonyl fluoride

The Compound CAS No 2228155-85-7: (3-Methyl-2-nitrophenyl)methanesulfonyl Fluoride

(3-Methyl-2-nitrophenyl)methanesulfonyl fluoride, identified by the CAS registry number 2228155-85-7, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a methanesulfonyl group with a substituted phenyl ring containing both methyl and nitro substituents. The presence of these functional groups imparts distinct chemical properties, making it a valuable compound in research and industrial settings.

The synthesis of (3-Methyl-2-nitrophenyl)methanesulfonyl fluoride involves a series of carefully controlled reactions, often utilizing advanced techniques such as Friedel-Crafts acylation or other electrophilic aromatic substitution methods. Recent studies have highlighted the importance of optimizing reaction conditions to enhance yield and purity, particularly in the context of large-scale production for industrial applications. Researchers have also explored the use of catalysts to improve reaction efficiency, which has been a focal point in recent publications.

One of the most notable applications of this compound is in the field of drug discovery and development. The methanesulfonyl group is known to act as a bioisostere for other functional groups, making it a valuable tool in medicinal chemistry. In particular, (3-Methyl-2-nitrophenyl)methanesulfonyl fluoride has been studied for its potential as a precursor in the synthesis of bioactive molecules, including kinase inhibitors and other therapeutic agents. Recent research has demonstrated its ability to modulate specific cellular pathways, suggesting promising avenues for future drug development.

In addition to its role in pharmaceuticals, this compound has also found applications in materials science. The nitro group on the phenyl ring contributes to the compound's electronic properties, making it suitable for use in the development of advanced materials such as conductive polymers and high-performance composites. Recent advancements in nanotechnology have further expanded its utility, with studies exploring its potential as a building block for nanoscale materials with tailored electronic properties.

The environmental impact of (3-Methyl-2-nitrophenyl)methanesulfonyl fluoride has also been a subject of recent research. Studies have focused on understanding its degradation pathways under various environmental conditions, as well as its potential toxicity to aquatic organisms. These investigations are crucial for ensuring the safe handling and disposal of this compound, particularly in industrial settings where large quantities may be used.

From a structural perspective, the compound's stability is influenced by the electron-withdrawing effects of both the nitro and sulfonyl groups. These effects not only stabilize the molecule but also contribute to its reactivity in various chemical transformations. Recent computational studies have provided deeper insights into the electronic structure of this compound, enabling researchers to predict its behavior in different chemical environments with greater accuracy.

In conclusion, (3-Methyl-2-nitrophenyl)methanesulfonyl fluoride (CAS No 2228155-85-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in research and industry, while ongoing studies continue to uncover new potential uses and optimize its production processes. As advancements in synthetic methods and materials science continue to evolve, this compound is poised to play an even more significant role in shaping future innovations.